5-Amino-6-chloro-4-(4-cyanophenyl)aminopyrimidine

• Molecular Formula: C11H8ClN5
• Molecular Weight: 245.67 g/mol
• IUPAC Name: 4-[(5-amino-6-chloropyrimidin-4-yl)amino]benzonitrile
• InChI: InChI=1S/C11H8ClN5/c12-10-9(14)11(16-6-15-10)17-8-3-1-7(5-13)2-4-8/h1-4,6H,14H2,(H,15,16,17)
• InChI Key: PKQOAWJSLBWAHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)NC2=C(C(=NC=N2)Cl)N

Description

5-Amino-6-chloro-4-(4-cyanophenyl)aminopyrimidine is a useful research compound. Its molecular formula is C11H8ClN5 and its molecular weight is 245.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-amino-4,6-dichloropyrimidine (7.00 g, 42.7 mmol) and 4-aminobenzonitrile (5.04 g, 42.7 mmol) in n-butanol (130 ml) was heated at reflux for 16 hours. After cooling the mixture the solid which precipitated out was filtered off, and partitioned between dichloromethane (500 ml) and saturated aqueous sodium bicarbonate. The organic phase was dried (MgSO4) and concentrated under reduced pressure to give the title compound (6.31 g, 60%).